2-(1,3-Benzothiazol-2-yl)-3-{[2-chloro-5-(trifluoromethyl)phenyl]amino}-3-sulfanylprop-2-enenitrile

• IUPAC Name: (2E)-2-(3H-1,3-benzothiazol-2-ylidene)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyanoethanethioamide
• InChI: InChI=1S/C17H9ClF3N3S2/c18-11-6-5-9(17(19,20)21)7-13(11)23-15(25)10(8-22)16-24-12-3-1-2-4-14(12)26-16/h1-7,24H,(H,23,25)/b16-10+
• InChI Key: WQNUBNSEFAYDEE-MHWRWJLKSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=C(C#N)C(=S)NC3=C(C=CC(=C3)C(F)(F)F)Cl)S2
• Isomeric SMILES: C1=CC=C2C(=C1)N/C(=C(/C#N)\C(=S)NC3=C(C=CC(=C3)C(F)(F)F)Cl)/S2
• Molecular Formula: C17H9ClF3N3S2
• Molecular Weight: 411.9 g/mol

Description

The compound contains several functional groups, including a benzothiazole ring, a chloro-trifluoromethyl phenyl group, an amino group, a sulfanyl group, and a nitrile group. These groups suggest that the compound might have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the benzothiazole and chloro-trifluoromethyl phenyl rings, followed by the introduction of the amino, sulfanyl, and nitrile groups.

Molecular Structure Analysis

The presence of multiple aromatic rings (benzothiazole and phenyl) would likely result in a planar structure. The electronegative atoms (chlorine, nitrogen, sulfur, and fluorine) could lead to interesting electronic properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amino group could participate in condensation reactions, while the nitrile group could undergo hydrolysis to form a carboxylic acid.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would likely be influenced by its functional groups. For example, the presence of a nitrile group could increase its polarity, while the aromatic rings could contribute to its stability.

Safety And Hazards

Without specific data, it’s difficult to predict the safety and hazards associated with this compound. However, compounds containing nitrile groups can be toxic, and appropriate safety precautions should be taken when handling them.

Future Directions

The potential applications of this compound would depend on its properties and biological activity. It could be of interest in fields such as medicinal chemistry, materials science, or environmental science.